Cas no 325996-00-7 ((2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one)

• Product Name: (2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
• CAS No: 325996-00-7
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5826156
• PubChem ID: 9688608
• Update Time: 2023-11-21

(2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 325996-00-7
• (Z)-2-((E)-(benzo[d][1,3]dioxol-5-ylmethylene)hydrazono)-5-butyl-3-phenylthiazolidin-4-one
• (2Z)-2-[(E)-1,3-benzodioxol-5-ylmethylidenehydrazinylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one
• AKOS002230452
• AKOS016303241
• F0820-0318
• (2Z)-2-[(E)-2-[(2H-1,3-benzodioxol-5-yl)methylidene]hydrazin-1-ylidene]-5-butyl-3-phenyl-1,3-thiazolidin-4-one

• Inchi： 1S/C21H21N3O3S/c1-2-3-9-19-20(25)24(16-7-5-4-6-8-16)21(28-19)23-22-13-15-10-11-17-18(12-15)27-14-26-17/h4-8,10-13,19H,2-3,9,14H2,1H3/b22-13+,23-21-
• InChI Key： ZVOKNIXZKPUIRG-ISURTVLTSA-N
• SMILES： S1/C(=N\N=C\C2C=CC3=C(C=2)OCO3)/N(C2C=CC=CC=2)C(C1CCCC)=O

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 88.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles